Cas no 878065-57-7 (2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide)

• Product Name: 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide
• CAS No: 878065-57-7
• MF: C₁₇H₁₉N₅O₂S
• MW: 357.430061578751
• CID: 6604834
• PubChem ID: 7161210
• Update Time: 2025-05-20

2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide
• Acetamide, N-hydroxy-2-[[5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]thio]-
• SR-01000019853-1
• 878065-57-7
• SR-01000019853
• 2-({4-benzyl-5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide
• AKOS024653391
• 2-[[4-benzyl-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-hydroxyacetamide
• F2502-0071
• 2-((4-benzyl-5-((1-methyl-1H-pyrrol-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-hydroxyacetamide

• Inchi： 1S/C17H19N5O2S/c1-21-9-5-8-14(21)10-15-18-19-17(25-12-16(23)20-24)22(15)11-13-6-3-2-4-7-13/h2-9,24H,10-12H2,1H3,(H,20,23)
• InChI Key： ZNKCGTJWHRZMMZ-UHFFFAOYSA-N
• SMILES： C(NO)(=O)CSC1N(CC2=CC=CC=C2)C(CC2=CC=CN2C)=NN=1

Computed Properties

• Exact Mass: 357.12594604g/mol
• Monoisotopic Mass: 357.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide

Comprehensive Analysis of 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide (CAS No. 878065-57-7)

The compound 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide, identified by its CAS No. 878065-57-7, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a 1,2,4-triazole core with a benzyl and pyrrole substituent, which contributes to its potential biological activities. Researchers are particularly interested in its hydroxamic acid moiety, a functional group known for its role in inhibiting metalloenzymes such as histone deacetylases (HDACs).

In recent years, the scientific community has shown growing interest in HDAC inhibitors, a class of compounds that modulate gene expression and have implications in cancer therapy, neurodegenerative diseases, and inflammatory conditions. The presence of the N-hydroxyacetamide group in 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide suggests its potential as a candidate for further investigation in these therapeutic areas. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

The synthesis of 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization with the sulfanyl and hydroxyacetamide groups. Its molecular weight and physicochemical properties, such as solubility and stability, are critical for its potential application in drug formulation. Researchers often explore derivatives of this compound to optimize its pharmacokinetic profile, addressing common challenges like bioavailability and metabolic stability.

From a commercial perspective, CAS No. 878065-57-7 is primarily of interest to pharmaceutical companies and academic institutions engaged in drug development. Its structural complexity and potential biological activity make it a valuable scaffold for creating novel therapeutics. Online searches for 1,2,4-triazole derivatives and HDAC inhibitors have surged, reflecting the broader demand for innovative small molecules in oncology and epigenetics. This compound’s versatility also makes it a subject of interest in computational chemistry, where in silico modeling is used to predict its binding affinity and mechanism of action.

Safety and regulatory considerations are paramount when working with 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. The compound’s stability under various conditions (e.g., temperature, pH) is often evaluated to determine its suitability for long-term storage and experimental use.

In conclusion, 2-({4-benzyl-5-(1-methyl-1H-pyrrol-2-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-hydroxyacetamide represents a promising area of research with potential applications in targeted therapy and epigenetics. Its unique structure and functional groups position it as a compelling candidate for further study, particularly in the context of HDAC inhibition and related pathways. As the scientific community continues to explore its properties, this compound may pave the way for new therapeutic breakthroughs.